Cas no 1401966-69-5 (GSK2879552)

GSK2879552 structure

Product Name:GSK2879552

CAS No:1401966-69-5

MF:C₂₃H₂₈N₂O₂

MW:364.480626106262

MDL:MFCD28411435

CID:3163744

PubChem ID:66571643

Update Time:2024-11-02

GSK2879552 Chemical and Physical Properties

Names and Identifiers

- GSK2879552
- GSK2879552 2HCl
- s7796
- 4-((4-((((1R,2S)-2-phenylcyclopropyl)amino)methyl)piperidin-1-yl)methyl)benzoic acid dihydrochloride
- Q27077894
- HY-18632
- GSK-2879552 HCl
- GT77Z6Y09Z
- BG170574
- AC-35762
- NSC783917
- 4-((4-(((1R,2S)-2-Phenylcyclopropylamino)methyl)piperidin-1-yl)methyl)benzoic acid
- 3,5,7-Trihydroxy-8-(3-methyl-2-buten-1-yl)-2-[4-(trifluoromethyl)phenyl]-4H-chromen-4-one
- AKOS027324406
- 4-[[4-[[[(1R,2S)-2-phenylcyclopropyl]amino]methyl]piperidin-1-yl]methyl]benzoic acid
- LSD1 Inhibitor GSK2879552
- BRD-K09223495-001-01-4
- Benzoic acid, 4-((4-((((1R,2S)-2-phenylcyclopropyl)amino)methyl)-1-piperidinyl)methyl)-
- MFCD28411435
- GSK2879552 HCl
- DA-73911
- Example 26 (WO2012135113)
- GSK 2879552 HCl
- BDBM50158869
- NSC-783917
- GSK 2879552
- SCHEMBL12813936
- Benzoic acid, 4-[[4-[[[(1R,2S)-2-phenylcyclopropyl]amino]methyl]-1-piperidinyl]methyl]-, rel-
- GTPL9116
- EX-A1181
- GSK-2879552
- LRULVYSBRWUVGR-FCHUYYIVSA-N
- UNII-GT77Z6Y09Z
- 1401966-69-5
- CS-3997
- 1401966-63-9
- NCGC00387878-01
- CHEBI:176334
- 4-((4-((((1R,2S)-2-Phenylcyclopropyl)amino)methyl)piperidin-1-yl)methyl)benzoic acid
- GSK 2879552 [WHO-DD]
- J-690161
- 4-[[4-[[((1R,2S)-2-Phenylcyclopropyl)amino]methyl]piperidin-1-yl]methyl]benzoic acid
- 4-((4-(((trans-2-phenylcyclopropyl)amino)methyl)piperidin-1-yl)methyl)benzoic acid
- Example 26 [WO2012135113]
- Gsk2879522
- CHEMBL3786182
- 1902123-72-1
- 4-{[4-({[(1R,2S)-2-PHENYLCYCLOPROPYL]AMINO}METHYL)PIPERIDIN-1-YL]METHYL}BENZOIC ACID
- AS-56180
- MDL： MFCD28411435
- Inchi： 1S/C23H28N2O2/c26-23(27)20-8-6-18(7-9-20)16-25-12-10-17(11-13-25)15-24-22-14-21(22)19-4-2-1-3-5-19/h1-9,17,21-22,24H,10-16H2,(H,26,27)/t21-,22+/m0/s1
- InChI Key： LRULVYSBRWUVGR-FCHUYYIVSA-N
- SMILES： OC(C1C=CC(=CC=1)CN1CCC(CC1)CN[C@@H]1C[C@H]1C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 364.215078140g/mol
Monoisotopic Mass: 364.215078140g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 29
Rotatable Bond Count: 7
Complexity: 475
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.6
XLogP3: 1.3

Experimental Properties

Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 534.2±50.0°C at 760 mmHg
Solubility: Almost insoluble (0.047 g/l) (25 º C),

GSK2879552 Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

GSK2879552 Pricemore >>

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